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Compound of Interest

Compound Name: 2,2-Dibromobutane

Cat. No.: B14672450

An In-depth Technical Guide to 2,2-
Dibromobutane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, reactivity, and experimental protocols related to 2,2-dibromobutane. The
information is intended to support research, development, and drug discovery activities.

Chemical and Physical Properties

2,2-Dibromobutane is a halogenated hydrocarbon with the molecular formula C4H8Br2.[1][2]
[3] The following tables summarize its key physical and chemical properties.

Table 1: Identifiers and Molecular Properties
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Property Value Source
IUPAC Name 2,2-dibromobutane [2]
CAS Number 50341-35-0 [1][21[3]
Molecular Formula C4H8Br2 [1112][3]
Molecular Weight 215.916 g/mol [11[3]
Canonical SMILES CCcC(C)(Brn)Br [2]
InChiKey XWDSASBQVXXTNE- 2]
UHFFFAOYSA-N

Table 2: Physical Properties
Property Value Conditions Source
Boiling Point 145 °C at 760 mmHg [1][5]
Melting Point -25.98 °C (estimate) [1]
Density 1.784 g/cm3 [1]
Refractive Index 1.4990 [1]
Vapor Pressure 6.26 mmHg at 25 °C [1]
Flash Point 26.1°C [1]

Table 3: Computed Properties
Property Value Source
LogP 2.90240 [1]
PSA 0.00000 [1]

Reactivity and Synthetic Pathways
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2,2-Dibromobutane, as a geminal dihalide, undergoes characteristic reactions, primarily
elimination reactions.[6] When treated with a strong base, it can undergo a double
dehydrobromination to form alkynes.[6][7]

A notable reaction is the formation of but-2-yne when 2,2-dibromobutane is treated with two
equivalents of a strong base like sodium amide (NaNH2).[7] The reaction proceeds through a
two-step elimination (E2) mechanism.[6][7]

Reaction of 2,2-Dibromobutane to But-2-yne

Reactants
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Figure 1: Reaction pathway of 2,2-Dibromobutane.

Experimental Protocols

This protocol describes a general procedure for the synthesis of 2,2-dibromobutane via the
hydrobromination of but-2-yne.

Materials:
e But-2-yne
e Hydrogen bromide (HBr), 2 equivalents

e Anhydrous solvent (e.g., acetic acid)
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Round-bottom flask

Gas dispersion tube

Magnetic stirrer and stir bar

Ice bath

Procedure:

e Set up a round-bottom flask with a magnetic stirrer in an ice bath.

e Dissolve but-2-yne in the anhydrous solvent within the flask.

o Bubble hydrogen bromide gas through the solution using a gas dispersion tube.

» Monitor the reaction progress using a suitable analytical technique (e.g., GC-MS or NMR).
e Once the reaction is complete, quench the reaction by pouring the mixture into water.

o Extract the product with an organic solvent (e.g., diethyl ether).

e Wash the organic layer with a saturated sodium bicarbonate solution and then with brine.
» Dry the organic layer over anhydrous sodium sulfate.

 Remove the solvent under reduced pressure to obtain the crude 2,2-dibromobutane.

» Purify the product by distillation.
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Synthesis Workflow for 2,2-Dibromobutane
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Figure 2: Synthesis workflow of 2,2-Dibromobutane.
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This protocol outlines a general procedure for the double dehydrobromination of 2,2-
dibromobutane to an alkyne using a strong base.[6]

Materials:

2,2-Dibromobutane

Strong base (e.g., sodium amide, potassium tert-butoxide)

Anhydrous solvent (e.g., THF or DMSO)

Inert atmosphere (e.g., Nitrogen or Argon)

Round-bottom flask equipped with a reflux condenser and magnetic stirrer

Procedure:

Set up the reaction apparatus under an inert atmosphere.[6]

e Dissolve 2,2-dibromobutane in the anhydrous solvent in the flask.[6]

o Carefully add the strong base to the solution.

o Heat the reaction mixture to reflux and monitor its progress by TLC or GC analysis.[6]

o Upon completion, cool the reaction mixture and quench it carefully with water or an
ammonium chloride solution.[6]

o Extract the product with an organic solvent.[6]

» Dry the organic layer and concentrate it to yield the crude alkyne, which can be further
purified by distillation.[6]

Analytical Workflow

A general workflow for the analysis and characterization of 2,2-dibromobutane is presented
below. This typically involves spectroscopic methods to confirm the structure and purity of the
compound.
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Analytical Workflow for 2,2-Dibromobutane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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